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Compound of Interest

Compound Name: Zopocianine Sodium
CAS No.: 2206660-95-7
Cat. No.: B15550802
Get Quote
. J

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Zopocianine Sodium is a novel, water-soluble fluorescent probe designed for the selective
staining of cytoplasmic components in live and fixed eukaryotic cells. Its unique spectral
properties and low cytotoxicity make it an ideal candidate for a variety of applications in cell
biology, including fluorescence microscopy, high-content screening, and flow cytometry. These
application notes provide detailed protocols and guidelines for the effective use of Zopocianine
Sodium in in vitro cell staining experiments.
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Property

Specification

Molecular Name

Zopocianine Sodium

Excitation (Max) 488 nm
Emission (Max) 525 nm
Quantum Yield >0.85

Formulation Lyophilized powder
Storage Store at -20°C, protected from light
Solubility Soluble in water and DMSO

Spectral Properties

Zopocianine Sodium exhibits a narrow excitation and emission spectrum, minimizing spectral

overlap with other common fluorophores.

Parameter Wavelength (nm)
Maximum Excitation 488

Maximum Emission 525
Recommended Laser Line 488 nm

Recommended Emission Filter

515-545 nm bandpass

Experimental Protocols
l. Reagent Preparation

e Stock Solution (1 mM): To prepare a 1 mM stock solution, dissolve the lyophilized

Zopocianine Sodium powder in high-quality, anhydrous DMSO. For example, add 1 mL of

DMSO to 1 mg of the compound (assuming a molecular weight of 1000 g/mol ; adjust as per

the actual molecular weight provided on the product vial).
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e Working Solution (1-10 uM): On the day of the experiment, dilute the 1 mM stock solution in
a buffered saline solution (e.g., PBS, HBSS) to the desired final working concentration. The
optimal concentration may vary depending on the cell type and experimental conditions and
should be determined empirically.

Il. Live Cell Staining Protocol

o Cell Seeding: Seed cells in a suitable culture vessel (e.g., glass-bottom dish, multi-well plate)
and allow them to adhere and grow to the desired confluency.

e Preparation of Staining Solution: Prepare the Zopocianine Sodium working solution at the
desired concentration in a warm (37°C) cell culture medium.

o Cell Staining:
o Remove the culture medium from the cells.
o Gently wash the cells once with warm PBS.

o Add the Zopocianine Sodium staining solution to the cells and incubate for 15-30
minutes at 37°C, protected from light.

e Washing:
o Remove the staining solution.
o Wash the cells two to three times with warm PBS or culture medium.

e Imaging: Image the stained cells immediately using a fluorescence microscope equipped
with appropriate filters for the FITC/GFP channel.

lll. Fixed Cell Staining Protocol

o Cell Seeding and Fixation:
o Seed cells as described for live cell staining.

o Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.
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Permeabilization:

o Wash the fixed cells twice with PBS.

o Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.
Staining:

o Wash the permeabilized cells twice with PBS.

o Add the Zopocianine Sodium working solution and incubate for 30-60 minutes at room
temperature, protected from light.

Washing:
o Remove the staining solution.
o Wash the cells three times with PBS.

Mounting and Imaging: Mount the coverslip with an appropriate mounting medium and image
as described for live cells.

Experimental Workflow
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Caption: Workflow for in vitro cell staining with Zopocianine Sodium.

Hypothetical Signaling Pathway Investigation
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Zopocianine Sodium can be used to investigate cellular stress pathways. For instance, its
localization may be altered in response to oxidative stress, allowing for the visualization of
stress-induced cytoplasmic reorganization.

Oxidative Stress
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(e.g., MAPK Pathway)
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Caption: Hypothetical pathway of Zopocianine Sodium localization change.

Troubleshooting
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Problem Possible Cause Solution
- Increase Zopocianine
- Low staining concentration- Sodium concentration-
No/Weak Signal Insufficient incubation time- Increase incubation time- Use

Incorrect filter set

appropriate filters (Ex: 488 nm,
Em: 525 nm)

High Background

- High staining concentration-

Insufficient washing

- Decrease Zopocianine
Sodium concentration-
Increase the number and

duration of wash steps

Photobleaching

- Excessive exposure to

excitation light

- Reduce laser power and
exposure time- Use an anti-

fade mounting medium

Cell Death

- High concentration of
Zopocianine Sodium-

Prolonged incubation

- Perform a dose-response
curve to determine the optimal
non-toxic concentration-

Reduce incubation time

¢ To cite this document: BenchChem. [Application Notes and Protocols: Zopocianine Sodium
for In Vitro Cell Staining]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550802/docs#application-notes-and-protocols-
zopocianine-sodium-for-in-vitro-cell-staining]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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